N-(2,3-dimethylphenyl)-2-{[5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(5-pyridin-2-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N6OS/c1-15-8-7-10-17(16(15)2)23-19(28)14-29-21-25-24-20(18-9-3-4-11-22-18)27(21)26-12-5-6-13-26/h3-13H,14H2,1-2H3,(H,23,28)
• InChI Key: HCVTYVMWGOSPKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC=N4)C
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-{[5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H20N6OS and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

• Derivatives of 1,2,4-triazol, including compounds structurally related to N-(2,3-dimethylphenyl)-2-{[5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, show considerable synthetic and pharmacological potential. Their synthesis and biological properties offer a basis for expanding the spectrum of synthesized derivatives and biological activity. Specifically, their antiexudative properties have been explored (Chalenko et al., 2019).

Antimicrobial Screening

• A series of acetamide derivatives, structurally similar to the queried compound, have been synthesized and tested for their in-vitro antimicrobial activities. These compounds have shown a range of activities against bacterial and fungal pathogens (MahyavanshiJyotindra et al., 2011).

Anticancer Properties

• Analogous compounds have been modified and studied for their anticancer effects. These modifications aim to retain antiproliferative activity while reducing toxicity (Wang et al., 2015).

Anti-inflammatory Activity

• Compounds derived from 1,2,4-triazole, similar to the compound , have been synthesized and evaluated for their anti-inflammatory activity, demonstrating the therapeutic potential of such derivatives (Sachdeva et al., 2013).

Structural and Chemical Properties

• Research has also focused on the synthesis and structural elucidation of compounds within this chemical class, highlighting their varied potential in scientific applications, such as in the development of new pharmaceuticals or chemical agents (Karpina et al., 2019).

Chemical Synthesis and Methodology

• Studies have been conducted on the synthesis methodologies of related compounds, revealing insights into chemical reactions and potential applications in various fields including pharmacology and material science (Kolodina & Lesin, 2009).